2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H12FNO3S/c17-11-2-1-3-12(7-11)18-15(19)8-22-16(18)10-4-5-13-14(6-10)21-9-20-13/h1-7,16H,8-9H2
• InChI Key: XXRNHZZVDNQNPS-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(S1)C2=CC3=C(C=C2)OCO3)C4=CC(=CC=C4)F
• Molecular Formula: C16H12FNO3S
• Molecular Weight: 317.3 g/mol

Description

2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential use in various applications. This compound is also known as BF-5-MeO-TZAP and has a molecular formula of C18H12FNO3S.

Mechanism of Action

The exact mechanism of action of 2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one is not fully understood. However, it has been shown to act as a selective inhibitor of the enzyme monoamine oxidase A (MAO-A). MAO-A is responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO-A, 2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one increases the levels of these neurotransmitters in the brain, which can lead to improved cognitive function and mood.
Biochemical and Physiological Effects
Studies have shown that 2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one can have a range of biochemical and physiological effects. It has been shown to improve cognitive function, increase levels of neurotransmitters in the brain, and reduce symptoms of depression and anxiety. It has also been shown to have antioxidant properties, which can help to protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one in lab experiments is its selectivity for MAO-A. This makes it a useful tool for studying the role of MAO-A in various physiological processes. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in some experiments.

Future Directions

There are several future directions for research on 2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one. One area of interest is its potential use in treating cognitive disorders such as Alzheimer's disease. Further research is needed to determine its effectiveness and safety in this application. Another area of interest is its potential use in treating depression and anxiety disorders. Future research could focus on understanding the mechanism of action and optimizing the dosage and administration of the compound for this application. Additionally, further research could explore the potential use of 2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one in other areas of neuroscience and medicine.

Scientific Research Applications

2-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-1,3-thiazolidin-4-one has shown potential use in various scientific research applications. One of the main applications is in the field of neuroscience, where it has been studied as a potential treatment for cognitive disorders such as Alzheimer's disease. It has also been studied for its potential use in treating depression and anxiety disorders.